Cas no 80880-78-0 (3-Thiophenecarboxylicacid, tetrahydro-2-methyl-4-oxo- (9CI))

80880-78-0 structure
Product name:3-Thiophenecarboxylicacid, tetrahydro-2-methyl-4-oxo- (9CI)
3-Thiophenecarboxylicacid, tetrahydro-2-methyl-4-oxo- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxylicacid, tetrahydro-2-methyl-4-oxo- (9CI)
- DTXSID40434441
- SCHEMBL189982
- 80880-78-0
-
- Inchi: InChI=1S/C6H8O3S/c1-3-5(6(8)9)4(7)2-10-3/h3,5H,2H2,1H3,(H,8,9)
- InChI Key: SGFBZILCCGQPJJ-UHFFFAOYSA-N
- SMILES: CC1C(C(=O)CS1)C(=O)O
Computed Properties
- Exact Mass: 160.01941529g/mol
- Monoisotopic Mass: 160.01941529g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.7Ų
- XLogP3: 1.2
3-Thiophenecarboxylicacid, tetrahydro-2-methyl-4-oxo- (9CI) Related Literature
-
Fang Tian,Xiao-Nian Li,Lin Peng,Li-Xin Wang Org. Biomol. Chem., 2015,13, 6371-6379
-
Wei Wang,Chen Chen,Xiaoxiao Li,Shiying Wang,Xiliang Luo Chem. Commun., 2015,51, 9109-9112
-
Kai Chang,Duy Thanh Tran,Jingqiang Wang,Nam Hoon Kim J. Mater. Chem. A, 2022,10, 3102-3111
-
Tian Tian,Shuang Peng,Heng Xiao,Yuelin Long,Boshi Fu,Xiaoe Zhang,Shan Guo,Shaoru Wang,Songmei Liu,Xin Zhou Chem. Commun., 2013,49, 10085-10087
-
Xiong Zuo,Jun-Xin Wang,Shun-qin Chang,Qi-Di Wei,Ying Zhou Org. Chem. Front., 2019,6, 1485-1490
-
Christopher D. Roland,Tianyu Zhang,Sudarsan VenkatRamani,Ion Ghiviriga,Adam S. Veige Chem. Commun., 2019,55, 13697-13700
-
Caihua Ding,Dong Yan,Yongjie Zhao,Yuzhen Zhao,Heping Zhou,Jingbo Li,Haibo Jin Phys. Chem. Chem. Phys., 2016,18, 25879-25886
-
Chuanchuan Fan,Ziyang Xu,Tengling Wu,Chunyan Cui,Yang Liu,Bo Liu,Jianhai Yang,Wenguang Liu Biomater. Sci., 2021,9, 5116-5126
-
Hilaria Mollica,Yi Juan Teo,Alrina Shin Min Tan,Damien Zhi Ming Tan,Paolo Decuzzi,Andrea Pavesi Biomater. Sci., 2021,9, 7420-7431
-
Rehan Deshmukh,Arun Kumar Prusty,Utpal Roy,Sunil Bhand Analyst, 2020,145, 2267-2278
80880-78-0 (3-Thiophenecarboxylicacid, tetrahydro-2-methyl-4-oxo- (9CI)) Related Products
- 2172573-68-9(3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}cyclopentane-1-carboxylic acid)
- 13623-11-5(2,4,5-Trimethylthiazole)
- 77388-91-1((2R,3R,4S,5R,6R)-6-(Hydroxymethyl)-4-prop-2-enoxyoxane-2,3,5-triol)
- 2763777-03-1(5-(2-Aminoethyl)pyridine-2-carboxylic acid)
- 946053-90-3((1S)-4-fluoro-2,3-dihydro-1H-inden-1-amine)
- 1696302-89-2(3-(3,5-Dimethylphenyl)-2,2-dimethylcyclopropan-1-amine)
- 2527137-08-0(tert-butyl N-3-(5-chloro-2-fluoropyridin-3-yl)prop-2-yn-1-ylcarbamate)
- 2413885-10-4(3-(Azidomethyl)-2,2-dimethyl-1,4-dioxane)
- 2229108-24-9(2-methoxy-5-(nitromethyl)-1,3-thiazole)
- 2229168-10-7(1-methyl-2-(2,2,3,3,3-pentafluoropropyl)piperazine)
Recommended suppliers
Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent
http://www.100kes.com/en

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk
http://www.runyanpharma.com/IndexEN.htm
